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Compound of Interest

Compound Name: Aurachin C

Cat. No.: B033772 Get Quote

Essential Safety and Handling Guide for Aurachin C
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Aurachin C. The following procedures are designed

to ensure a safe laboratory environment and proper disposal of waste.

Personal Protective Equipment (PPE) and Safety
Measures
When working with Aurachin C, adherence to the following personal protective equipment and

safety protocols is mandatory to minimize exposure and ensure personal safety.
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Equipment/Measure Specification Purpose

Eye Protection
Safety goggles with side-

shields.

To protect eyes from splashes

or aerosols.

Hand Protection Protective gloves (e.g., Nitrile). To prevent skin contact.

Body Protection
Impervious clothing (e.g., lab

coat).

To protect skin and personal

clothing from contamination.

Respiratory Protection Suitable respirator.
To be used when there is a risk

of inhaling dust or aerosols.

Emergency Equipment
Accessible safety shower and

eye wash station.[1][2]

For immediate

decontamination in case of

accidental exposure.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Aurachin C and

ensuring a safe laboratory environment.

Handling: Avoid inhalation, and contact with eyes and skin.[2] Avoid the formation of dust and

aerosols.[2] Use only in areas with appropriate exhaust ventilation.[2]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[2] Store away from

direct sunlight and sources of ignition.[2] For long-term stability, store as a powder at -20°C

or in a solvent at -80°C.[2]

Operational Plans: Spill and Disposal Procedures
Immediate and appropriate response to spills and proper disposal of waste are critical for

laboratory safety and environmental protection.

Aurachin C Spill Response Protocol
In the event of a spill, follow the steps outlined below to ensure safe and effective cleanup.
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Aurachin C Spill Response Workflow

1. Evacuate Immediate Area

2. Notify Lab Supervisor
and Safety Officer

3. Don Appropriate PPE

4. Contain the Spill

5. Clean and Decontaminate

6. Dispose of Waste

7. Restock Spill Kit

Click to download full resolution via product page

Aurachin C Spill Response Workflow

Waste Disposal Plan
All waste contaminated with Aurachin C must be treated as hazardous chemical waste.
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Collect Waste: Place all contaminated materials (e.g., gloves, wipes, pipette tips) into a

designated, sealed, and clearly labeled hazardous waste container.

Container Labeling: The waste container must be labeled with "Hazardous Waste," the name

of the chemical (Aurachin C), and the date.

Storage of Waste: Store the sealed waste container in a designated, secure area away from

incompatible materials.

Disposal: Dispose of the waste through an approved waste disposal plant or a licensed

chemical waste management company.[2][3] Do not pour Aurachin C waste down the drain

or dispose of it with regular trash.[1][2]

Mechanism of Action: Inhibition of Bacterial
Respiratory Chain
Aurachin C is known to be an inhibitor of the respiratory chain in bacteria.[4][5] Specifically, it

targets and inhibits the activity of terminal oxidases in the electron transport chain of E. coli.[4]

[5][6] This inhibition disrupts the process of cellular respiration, leading to its antibacterial

effects.[4][5]

The diagram below illustrates the inhibitory effect of Aurachin C on the terminal oxidases in

the E. coli respiratory chain.
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Inhibition of E. coli Terminal Oxidases by Aurachin C
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Inhibition of E. coli Respiratory Chain by Aurachin C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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